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Compound of Interest

Compound Name:
5-(4-Fluorophenyl)thiophene-2-

carbohydrazide

CAS No.: 852296-85-6

Cat. No.: B1276068

Get Quote

This technical guide provides a detailed analysis of the expected spectroscopic data for the

compound 5-(4-fluorophenyl)thiophene-2-carbohydrazide. This molecule is of significant

interest to researchers in medicinal chemistry and materials science due to its unique chemical

architecture, combining a thiophene core with a hydrazide functional group and a fluorophenyl

moiety.[1] The methodologies and data interpretation presented herein are designed to serve

as a comprehensive resource for scientists engaged in the synthesis, identification, and

application of this and structurally related compounds.

Molecular Structure and Key Features
5-(4-Fluorophenyl)thiophene-2-carbohydrazide possesses a molecular formula of

C₁₁H₉FN₂OS and a molecular weight of approximately 236.27 g/mol .[2] The structure

comprises a central thiophene ring substituted at the 2-position with a carbohydrazide group (-

CONHNH₂) and at the 5-position with a 4-fluorophenyl group. This unique arrangement of
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functional groups gives rise to a distinct spectroscopic fingerprint, which is invaluable for its

unambiguous identification and characterization.

Figure 1. Chemical structure of 5-(4-Fluorophenyl)thiophene-2-carbohydrazide.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a

molecule. For 5-(4-fluorophenyl)thiophene-2-carbohydrazide, both ¹H and ¹³C NMR are

essential for structural confirmation.

Experimental Protocol: NMR Spectroscopy
Sample Preparation: Dissolve 5-10 mg of the compound in 0.5-0.7 mL of a suitable

deuterated solvent (e.g., DMSO-d₆ or CDCl₃). The choice of solvent is critical as labile

protons on the hydrazide group may exchange with protic solvents.

Instrumentation: Acquire spectra on a 400 MHz or higher field NMR spectrometer.

¹H NMR Acquisition:

Set the spectral width to cover the expected range of chemical shifts (typically 0-12 ppm).

Use a sufficient number of scans to achieve an adequate signal-to-noise ratio.

Integrate all signals to determine the relative number of protons.

¹³C NMR Acquisition:

Employ a proton-decoupled pulse sequence to obtain singlets for all unique carbon atoms.

A longer acquisition time and a greater number of scans are typically required due to the

lower natural abundance of ¹³C.

¹H NMR Spectral Interpretation
The predicted ¹H NMR spectrum will exhibit distinct signals corresponding to the aromatic

protons of the thiophene and fluorophenyl rings, as well as the labile protons of the hydrazide

moiety. The expected chemical shifts (δ) are presented in Table 1.
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Proton

Assignment

Expected

Chemical Shift

(ppm)

Multiplicity

Coupling

Constant (J,

Hz)

Justification/Not

es

-NH- ~9.5 - 10.5 Singlet (broad) -

The chemical

shift of the amide

proton is highly

dependent on

solvent and

concentration. It

is expected to be

a broad singlet

due to

quadrupole

broadening and

potential

hydrogen

bonding.

-NH₂ ~4.5 - 5.5 Singlet (broad) -

Similar to the

amide proton,

the terminal

amine protons

are labile and will

likely appear as

a broad singlet.

Thiophene H-3 ~7.2 - 7.4 Doublet JH3-H4 ≈ 3.5-4.0

The protons on

the thiophene

ring will appear

as doublets due

to coupling with

each other.[3]

Thiophene H-4 ~7.6 - 7.8 Doublet JH4-H3 ≈ 3.5-4.0 The downfield

shift compared to

H-3 is due to the

deshielding

effect of the
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adjacent

fluorophenyl

group.

Fluorophenyl H-

2', H-6'
~7.6 - 7.8

Doublet of

doublets or

Triplet

JH-F ≈ 8.5-9.0,

JH-H ≈ 8.5-9.0

These protons

are ortho to the

fluorine atom and

will exhibit

coupling to both

the fluorine and

the adjacent

meta protons.[4]

Fluorophenyl H-

3', H-5'
~7.1 - 7.3 Triplet JH-H ≈ 8.5-9.0

These protons

are meta to the

fluorine atom and

will appear as a

triplet due to

coupling with the

two adjacent

ortho protons.

Table 1. Predicted ¹H NMR data for 5-(4-Fluorophenyl)thiophene-2-carbohydrazide.

¹³C NMR Spectral Interpretation
The proton-decoupled ¹³C NMR spectrum is expected to show 9 distinct signals, corresponding

to the 11 carbon atoms in the molecule, with two pairs of equivalent carbons in the fluorophenyl

ring. The anticipated chemical shifts are detailed in Table 2.
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Carbon Assignment
Expected Chemical Shift

(ppm)
Justification/Notes

C=O ~160 - 165

The carbonyl carbon of the

hydrazide group is expected in

this region.

Thiophene C-2 ~140 - 145

Substituted thiophene carbon

adjacent to the electron-

withdrawing carbohydrazide

group.

Thiophene C-5 ~145 - 150

Substituted thiophene carbon

adjacent to the fluorophenyl

group.

Thiophene C-3 ~125 - 130
Unsubstituted thiophene

carbon.

Thiophene C-4 ~128 - 133

Unsubstituted thiophene

carbon, likely slightly downfield

from C-3.

Fluorophenyl C-1' ~130 - 135

Quaternary carbon of the

fluorophenyl ring attached to

the thiophene.

Fluorophenyl C-4'
~160 - 165 (d, JC-F ≈ 245-255

Hz)

The carbon directly bonded to

fluorine will show a large one-

bond coupling constant.

Fluorophenyl C-2', C-6' ~128 - 132 (d, JC-F ≈ 8-10 Hz)

The ortho carbons will exhibit a

smaller two-bond coupling to

fluorine.

Fluorophenyl C-3', C-5'
~115 - 120 (d, JC-F ≈ 20-25

Hz)

The meta carbons will show a

three-bond coupling to fluorine.

Table 2. Predicted ¹³C NMR data for 5-(4-Fluorophenyl)thiophene-2-carbohydrazide.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 12 Tech Support

https://www.benchchem.com/product/b1276068/docs?utm_src=pdf-body#spectroscopic-characterization-of-5-4-fluorophenyl-thiophene-2-carbohydrazide-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1276068?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Infrared (IR) Spectroscopy
IR spectroscopy is an excellent technique for identifying the functional groups present in a

molecule. The IR spectrum of 5-(4-fluorophenyl)thiophene-2-carbohydrazide will be

characterized by absorption bands corresponding to the N-H, C=O, C-N, and C-F bonds, as

well as the aromatic C-H and C=C stretching vibrations.

Experimental Protocol: IR Spectroscopy
Sample Preparation: The sample can be analyzed as a solid using an Attenuated Total

Reflectance (ATR) accessory or by preparing a KBr pellet.

Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer is used to acquire the

spectrum.

Data Acquisition: The spectrum is typically recorded over the range of 4000-400 cm⁻¹.

IR Spectral Interpretation
Key expected absorption bands are summarized in Table 3.
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Vibrational Mode
Expected

Wavenumber (cm⁻¹)
Intensity Notes

N-H Stretch (amide

and amine)
3200 - 3400 Medium-Strong

Two or more bands

are expected in this

region corresponding

to the symmetric and

asymmetric stretching

of the -NH₂ group and

the N-H stretch of the

amide.[5]

Aromatic C-H Stretch 3000 - 3100 Medium-Weak

Characteristic of C-H

bonds in the

thiophene and phenyl

rings.

C=O Stretch (Amide I) 1640 - 1680 Strong

A strong absorption

band characteristic of

the carbonyl group in

the hydrazide.

N-H Bend (Amide II) 1580 - 1620 Medium

This band arises from

the N-H bending

vibration coupled with

C-N stretching.

Aromatic C=C Stretch 1450 - 1600 Medium

Multiple bands are

expected in this region

due to the vibrations

of the thiophene and

phenyl rings.

C-N Stretch 1200 - 1350 Medium

Characteristic of the

carbon-nitrogen bond

in the hydrazide.

C-F Stretch 1100 - 1250 Strong

A strong absorption

band due to the

carbon-fluorine bond.
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Table 3. Predicted IR absorption bands for 5-(4-Fluorophenyl)thiophene-2-carbohydrazide.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a compound, which can be used to confirm its identity and elemental composition.

Experimental Protocol: Mass Spectrometry
Sample Introduction: The sample can be introduced into the mass spectrometer via direct

infusion or after separation by gas or liquid chromatography.

Ionization Technique: Electrospray ionization (ESI) or atmospheric pressure chemical

ionization (APCI) are suitable for this type of molecule.

Mass Analyzer: A high-resolution mass analyzer such as a time-of-flight (TOF) or Orbitrap is

recommended to obtain accurate mass measurements.

Mass Spectral Interpretation
The high-resolution mass spectrum should show a prominent molecular ion peak ([M+H]⁺) at

an m/z corresponding to the calculated exact mass of the protonated molecule

(C₁₁H₁₀FN₂OS⁺). The predicted fragmentation pattern can provide further structural

confirmation.

[M+H]⁺
m/z = 237.0498

[M - NH₂NH]⁺
m/z = 206.0280- NH₂NH

[M - CONHNH₂]⁺
m/z = 178.0252

- CONHNH₂

[C₇H₄F]⁺
m/z = 109.0297

- C₄H₃S

Click to download full resolution via product page

Figure 2. Predicted fragmentation pathway for 5-(4-Fluorophenyl)thiophene-2-
carbohydrazide.

Key Expected Fragments:
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[M+H]⁺: m/z ≈ 237.0498

Loss of the terminal hydrazinyl group (-NHNH₂): This would result in a fragment with m/z ≈

206.0280.

Loss of the entire carbohydrazide group (-CONHNH₂): This would lead to the formation of

the stable 2-(4-fluorophenyl)thiophene cation with m/z ≈ 178.0252.[4]

Fluorophenyl cation: A fragment corresponding to the fluorophenyl group ([C₆H₄F]⁺) may be

observed at m/z ≈ 95.0348.

Conclusion
The combination of NMR, IR, and MS provides a powerful and comprehensive approach for the

structural elucidation and confirmation of 5-(4-fluorophenyl)thiophene-2-carbohydrazide.

The data and interpretations presented in this guide are based on established principles of

spectroscopy and analysis of structurally related compounds. This document serves as a

valuable resource for researchers, providing a solid framework for the characterization of this

and similar molecules, and ensuring the scientific integrity of their findings.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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